Cas no 820972-34-7 (Pyridinium, 1-(3-cyanopropyl)-, chloride)

• Product Name: Pyridinium, 1-(3-cyanopropyl)-, chloride
• CAS No: 820972-34-7
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 699072
• PubChem ID: 57646975
• Update Time: 2025-04-19

Pyridinium, 1-(3-cyanopropyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(3-cyanopropyl)-, chloride
• 4-pyridin-1-ium-1-ylbutanenitrile,chloride
• 4-pyridin-1-ium-1-ylbutanenitrile;chloride
• 1-(3-Cyanopropyl)pyridinium chloride
• DTXSID30583391
• 1-(3-Cyanopropyl)pyridin-1-ium chloride
• SCHEMBL2230144
• 820972-34-7

• MDL： MFCD09265187
• Inchi： 1S/C9H11N2.ClH/c10-6-2-5-9-11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5,9H2;1H/q+1;/p-1
• InChI Key： VOKQCUHMWFKHFE-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CCCC#N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Melting Point: 130-135 °C

Pyridinium, 1-(3-cyanopropyl)-, chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H332-H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：